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Compound of Interest

Compound Name: 4,6-Dichloroguaiacol

Cat. No.: B190118 Get Quote

Essential Safety and Handling Guide for 4,6-
Dichloroguaiacol
For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for the handling of 4,6-Dichloroguaiacol (CAS No. 16766-31-7), including

operational procedures and disposal plans. While a specific Safety Data Sheet (SDS) for pure

4,6-Dichloroguaiacol is not readily available, the following guidance is based on information

for structurally similar chlorinated phenols and general best practices for handling hazardous

chemicals.

Hazard Assessment: 4,6-Dichloroguaiacol is a chlorinated derivative of guaiacol.[1] Based on

data for similar compounds such as 2,4-Dichlorophenol, it should be treated as a hazardous

substance. Potential hazards include:

Acute Toxicity: Harmful if swallowed and likely toxic in contact with skin.

Skin and Eye Damage: Expected to cause severe skin burns and serious eye damage.

Carcinogenicity: May be suspected of causing cancer.

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.
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Physical and Chemical Properties

CAS Number 16766-31-7

Molecular Formula C₇H₆Cl₂O₂

Molecular Weight 193.03 g/mol

Appearance Solid (form may vary)

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes

the recommended PPE for handling 4,6-Dichloroguaiacol.
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Protection Type Recommended Equipment
Specifications and Best

Practices

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

worn over goggles when there

is a splash hazard.

Skin Protection

Chemical-resistant gloves

(double-gloving

recommended), lab coat, and

closed-toe shoes

For chlorinated phenols, butyl

rubber or Viton™ gloves are

often recommended. Nitrile

gloves may be suitable for

short-term use but should be

changed immediately upon

contamination. A chemically

resistant apron may be

necessary for larger quantities.

[2]

Respiratory Protection
NIOSH-approved respirator

with organic vapor cartridges

To be used in areas with

inadequate ventilation or when

the potential for airborne

exposure exists. A full-face

respirator may be required in

some situations.

Operational Plan: Step-by-Step Handling
Procedures
A clear and logical workflow is essential for the safe handling of 4,6-Dichloroguaiacol. The

following diagram outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of 4,6-Dichloroguaiacol
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Caption: Workflow for Safe Handling of 4,6-Dichloroguaiacol
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First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

In case of skin contact: Immediately flush the skin with copious amounts of water for at least

15 minutes while removing contaminated clothing.[3] For phenol-based compounds, after

initial water flushing, wiping the affected area with polyethylene glycol (PEG 300 or 400) is

recommended to help remove the chemical.[4][5][6][7][8] Seek immediate medical attention.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][6] Seek immediate medical attention.

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person.[3] Seek immediate medical attention.

Disposal Plan
Proper disposal of 4,6-Dichloroguaiacol and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: All waste contaminated with 4,6-Dichloroguaiacol, including unused

chemical, contaminated labware (pipette tips, tubes), and PPE, must be collected in a

designated, properly labeled, and sealed hazardous waste container.[9]

Waste Segregation: Do not mix phenolic waste with other waste streams unless instructed to

do so by your institution's environmental health and safety (EHS) department.

Storage: Store hazardous waste containers in a well-ventilated, designated area away from

incompatible materials.

Disposal: Arrange for the disposal of hazardous waste through your institution's EHS

department. Follow all local, state, and federal regulations for hazardous waste disposal.

Under no circumstances should 4,6-Dichloroguaiacol be disposed of down the drain.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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